Energy landscape of polymorphic amyloid generation of β2-microglobulin revealed by calorimetry†
Chemical Communications Pub Date: 2018-06-27 DOI: 10.1039/C8CC02718H
Abstract
Understanding of amyloid aggregation in terms of thermodynamics and kinetics is still limited. We herein examined the mechanism of β2-microglobulin amyloidogenesis using our unique method of isothermal titration calorimetry-based thermodynamic/kinetic measurements, and revealed the energy landscape of polymorphic amyloidogenesis under biological environment-mimicking conditions including shear forces and crowding effects.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 13073-21-7
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CAS no.: 116861-31-5
